Cas no 2680864-67-7 (benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2680864-67-7
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5636367
• PubChem ID: 165931709
• Update Time: 2025-07-19

benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• EN300-28290009
• 2680864-67-7

• Inchi： 1S/C17H17NO4/c19-10-14-12-21-16-9-5-4-8-15(16)18(14)17(20)22-11-13-6-2-1-3-7-13/h1-9,14,19H,10-12H2
• InChI Key： NRUKBYYAUMNENT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C(=O)OCC2C=CC=CC=2)C(CO)C1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59Ų

Additional information on benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Research Brief on Benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS: 2680864-67-7)

Benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS: 2680864-67-7) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the benzoxazine class of heterocyclic compounds, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. The presence of both hydroxymethyl and carboxylate functional groups in its structure makes it a versatile scaffold for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) in drug design.

Recent synthetic approaches to benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate have focused on optimizing yield and purity while minimizing environmental impact. A study published in the Journal of Medicinal Chemistry (2023) described a novel green chemistry route using catalytic hydrogenation, which achieved a yield of 85% with high enantiomeric purity. This method represents a significant advancement over traditional synthetic pathways, which often involve hazardous reagents and lower yields.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of p38 MAP kinase, a target implicated in chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate exhibited affinity for serotonin receptors, suggesting possible utility in the treatment of depression and anxiety disorders. The hydroxymethyl group in particular was identified as a critical moiety for receptor binding, providing a direction for future structural optimization.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Its relatively low solubility in aqueous media poses formulation difficulties, and its metabolic stability in human systems requires further investigation. Current research efforts are focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, benzyl 3-(hydroxymethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate represents an intriguing chemical entity with multiple potential therapeutic applications. Ongoing research continues to explore its full pharmacological potential while addressing current limitations in drug-like properties. The compound's versatility as a synthetic intermediate also makes it valuable for broader medicinal chemistry efforts. Future studies should focus on comprehensive preclinical evaluation to translate these preliminary findings into viable drug candidates.